3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole-3-(14)C acetate

Specification

• CAS No.: 210049-08-4
• Molecular Formula: C15H17N3O2
• Molecular Weight: 273.31 g/mol
• IUPAC Name: acetic acid;1,4-dimethyl-5H-(614C)pyridino[4,3-b]indol-3-amine
• Standard InChI: InChI=1S/C13H13N3.C2H4O2/c1-7-12-11(8(2)15-13(7)14)9-5-3-4-6-10(9)16-12;1-2(3)4/h3-6,16H,1-2H3,(H2,14,15);1H3,(H,3,4)/i13+2
• Standard InChI Key: UXNRBAJNAWIPGF-BGRRMDFBSA-N
• Isomeric SMILES: CC1=C2C(=C(N=[14C]1N)C)C3=CC=CC=C3N2.CC(=O)O
• SMILES: CC1=C2C(=C(N=C1N)C)C3=CC=CC=C3N2.CC(=O)O
• Canonical SMILES: CC1=C2C(=C(N=C1N)C)C3=CC=CC=C3N2.CC(=O)O

Introduction

Chemical Identity and Physical Properties

3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole-3-(14)C acetate is identified by CAS number 210049-08-4, distinguishing it from its non-radiolabeled counterpart (CAS: 68808-54-8). The compound features a carbon-14 isotope strategically incorporated into its molecular structure, maintaining the core chemical properties while enabling radiotracing capabilities.

Physical and Chemical Characteristics

The physical and chemical properties of 3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole-3-(14)C acetate are summarized in the following table:

Property	Value
CAS Number	210049-08-4
Molecular Formula	C15H17N3O2
Molecular Weight	273.31 g/mol
Physical State	Solid
Radiolabel	Carbon-14 (14C)
Primary Use	Research tool for ADME studies

The molecule maintains the core structure of the non-radiolabeled version but incorporates the heavier carbon-14 isotope, which accounts for the slight increase in molecular weight compared to the standard version (271.31 g/mol). This strategic labeling enables researchers to track the compound through various biological systems and metabolic pathways without significantly altering its chemical behavior.

Research Applications

3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole-3-(14)C acetate has significant applications in pharmaceutical research, particularly in understanding drug metabolism and pharmacokinetics.

ADME Studies

The primary application of 3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole-3-(14)C acetate is in absorption, distribution, metabolism, and excretion (ADME) studies. The carbon-14 label allows researchers to track the compound's movement through biological systems with high sensitivity and specificity. This tracking capability is essential for understanding how pharmaceutical compounds behave in living organisms, helping researchers to:

• Identify metabolic pathways and metabolites

• Determine tissue distribution patterns

• Calculate elimination rates and routes

• Assess bioavailability and pharmacokinetic parameters

The radiolabel enables detection at extremely low concentrations, providing insights that would be difficult or impossible to obtain with non-labeled compounds.

Metabolic Pathway Elucidation

The strategic incorporation of carbon-14 in 3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole-3-(14)C acetate enables researchers to elucidate metabolic pathways with precision. By tracking the radiolabeled carbon atoms through various metabolic transformations, scientists can map the complete metabolic fate of the parent compound. This information is valuable for understanding potential metabolite-related toxicity and drug-drug interactions.

Structural Relationship to Non-radiolabeled Analog

The non-radiolabeled analog, 3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole acetate, shares the same chemical structure but contains only stable carbon isotopes. Understanding the properties of this analog provides context for the radiolabeled version.

Comparative Properties

The following table compares key properties of the radiolabeled and non-radiolabeled compounds:

Property	3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole-3-(14)C acetate	3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole acetate
CAS Number	210049-08-4	68808-54-8
Molecular Weight	273.31 g/mol	271.31 g/mol
Melting Point	Similar to non-labeled (estimated)	250-260°C
Boiling Point	Similar to non-labeled (estimated)	460.2°C at 760 mmHg
Flash Point	Similar to non-labeled (estimated)	263°C
Physical Appearance	Solid	Beige-Brown Crystalline Solid

Related Research Significance

The non-labeled analog, 3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole acetate (also known as Trp-P-1 acetate), has been identified as a mutagenic compound found in broiled fish, fried beef, commercial beef extracts, and protein pyrolysates. This compound is highly mutagenic in the Ames test, a biological assay used to identify potential carcinogens. The radiolabeled version enables more detailed studies of how this potentially harmful compound is metabolized and distributed in biological systems.

Carcinogenicity and Mutagenicity Studies

The non-labeled compound is suspected to be carcinogenic based on experimental data. The radiolabeled 3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole-3-(14)C acetate allows researchers to track the metabolism of this potentially harmful compound with precision, helping to identify:

• Bioactivation pathways that may increase carcinogenic potential

• Detoxification mechanisms that may reduce harmful effects

• Target tissues for accumulation or metabolism

• Specific DNA adducts or other molecular interactions

These studies are crucial for understanding the health risks associated with exposure to this class of compounds through diet or other routes.

Research Applications in Food Science

Given that the non-labeled analog has been identified in cooked foods, particularly in high-temperature processed proteins, 3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole-3-(14)C acetate serves as an important tool for food safety research. The radiolabeled compound enables researchers to:

• Quantify absorption of dietary mutagens in animal models

• Track distribution to various tissues following dietary exposure

• Identify metabolic products that may contribute to toxicity

• Develop strategies to reduce formation of these compounds during cooking

This research is relevant to understanding the potential health implications of cooking methods and developing safer food processing techniques.